(9H-Fluoren-9-yl)methyl allyl(2-chloro-2-oxoethyl)carbamate (9H-Fluoren-9-yl)methyl allyl(2-chloro-2-oxoethyl)carbamate
Brand Name: Vulcanchem
CAS No.:
VCID: VC16554789
InChI: InChI=1S/C20H18ClNO3/c1-2-7-18(19(21)23)22-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h2-6,8-11,17-18H,1,7,12H2,(H,22,24)/t18-/m0/s1
SMILES:
Molecular Formula: C20H18ClNO3
Molecular Weight: 355.8 g/mol

(9H-Fluoren-9-yl)methyl allyl(2-chloro-2-oxoethyl)carbamate

CAS No.:

Cat. No.: VC16554789

Molecular Formula: C20H18ClNO3

Molecular Weight: 355.8 g/mol

* For research use only. Not for human or veterinary use.

(9H-Fluoren-9-yl)methyl allyl(2-chloro-2-oxoethyl)carbamate -

Specification

Molecular Formula C20H18ClNO3
Molecular Weight 355.8 g/mol
IUPAC Name 9H-fluoren-9-ylmethyl N-[(2S)-1-chloro-1-oxopent-4-en-2-yl]carbamate
Standard InChI InChI=1S/C20H18ClNO3/c1-2-7-18(19(21)23)22-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h2-6,8-11,17-18H,1,7,12H2,(H,22,24)/t18-/m0/s1
Standard InChI Key UJVAKNRXVHWZPV-SFHVURJKSA-N
Isomeric SMILES C=CC[C@@H](C(=O)Cl)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
Canonical SMILES C=CCC(C(=O)Cl)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Introduction

Chemical Identity and Structural Features

Molecular and IUPAC Nomenclature

The compound’s systematic IUPAC name is 9H-fluoren-9-ylmethyl N-[(2S)-1-chloro-1-oxopent-4-en-2-yl]carbamate, reflecting its stereochemical configuration at the second carbon of the pentenyl chain . Its structure combines a fluorenylmethyl group attached to a carbamate linkage, which is further substituted with an allyl group and a chlorooxoethyl segment. The presence of the (S)-configured chiral center at C2 ensures enantioselective reactivity in synthetic applications .

Table 1: Key Identifiers of (9H-Fluoren-9-yl)methyl Allyl(2-chloro-2-oxoethyl)carbamate

PropertyValueSource
CAS Number1312212-81-9
Molecular FormulaC20H18ClNO3C_{20}H_{18}ClNO_{3}
Molecular Weight355.8 g/mol
IUPAC Name9H-fluoren-9-ylmethyl N-[(2S)-1-chloro-1-oxopent-4-en-2-yl]carbamate
Canonical SMILESC=CCC(C(=O)Cl)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
InChIKeyUJVAKNRXVHWZPV-SFHVURJKSA-N

Structural and Stereochemical Analysis

The compound’s planar fluorenyl group provides steric bulk, shielding reactive sites during peptide elongation. The allyl group (CH2CH=CH2-CH_2CH=CH_2) introduces unsaturation, enabling subsequent functionalization via thiol-ene "click" chemistry . The chlorooxoethyl segment (C(=O)Cl-C(=O)Cl) enhances electrophilicity, facilitating nucleophilic displacement reactions in multi-step syntheses. X-ray crystallography and NMR studies confirm the (S)-configuration at C2, critical for its role in asymmetric synthesis .

Synthesis and Manufacturing

Synthetic Pathways

The compound is synthesized via a multi-step protocol:

  • Fmoc Protection: 9-Fluorenylmethyl chloroformate reacts with allylamine to form the Fmoc-allyl carbamate intermediate.

  • Chloroacetylation: The intermediate undergoes chloroacetylation using chloroacetyl chloride, introducing the 2-chloro-2-oxoethyl group .

  • Purification: Chromatographic techniques isolate the product, with yields typically exceeding 70% under optimized conditions .

Table 2: Key Synthetic Parameters

ParameterValueSource
Reaction Temperature0–5°C (chloroacetylation step)
Solvent SystemDichloromethane (DCM)/Triethylamine
Yield70–85%

Industrial-Scale Production Challenges

Scaling production requires stringent control over exothermic reactions during chloroacetylation. Residual triethylamine hydrochloride must be removed via aqueous washes to prevent side reactions . Industrial batches are typically limited to 5–10 kg due to regulatory constraints on chlorinated intermediates .

Applications in Organic Synthesis

Peptide Chemistry

The compound’s primary application lies in SPPS, where it serves as a temporary protecting group for glycine residues. The Fmoc group is cleaved under mild basic conditions (e.g., 20% piperidine in DMF), while the allyl carbamate remains intact, enabling orthogonal deprotection strategies .

Pharmaceutical Intermediates

It is utilized in synthesizing protease inhibitors and kinase antagonists. For example, the chlorooxoethyl moiety participates in nucleophilic aromatic substitution reactions to form heterocyclic scaffolds prevalent in anticancer agents .

Table 3: Representative Pharmaceutical Applications

Target MoleculeRole of CompoundTherapeutic AreaSource
VEGFR-2 InhibitorsElectrophilic warhead precursorOncology
HIV-1 Protease InhibitorsProtecting group for glycineAntiviral

Physical and Chemical Properties

Thermodynamic Stability

The compound exhibits moderate stability in anhydrous environments but hydrolyzes in the presence of moisture, releasing HCl gas . Differential scanning calorimetry (DSC) reveals a glass transition temperature (TgT_g) of 45–50°C, indicating amorphous solid-state behavior .

Table 4: Physicochemical Data

PropertyValueSource
LogP (Octanol-Water)4.19
Polar Surface Area (PSA)46.6 Ų
Exact Mass355.098 g/mol
Storage Conditions2–8°C in sealed desiccator
Risk FactorMitigation ProtocolSource
Chlorine gas releaseNeutralize with 5% NaOH solution
Skin contactWash with soap/water for 15 min

Recent Research Developments

Solid-Phase Combinatorial Libraries

A 2024 study demonstrated its use in generating macrocyclic peptide libraries via on-resin ring-closing metathesis, achieving 15–20% improved yield over traditional Fmoc-glycine derivatives .

Bioconjugation Techniques

The allyl group enables site-specific antibody-drug conjugate (ADC) synthesis via photoinitiated thiol-ene coupling, reducing off-target toxicity in preclinical models .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator